N-(furan-2-ylmethyl)-2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)acetamide
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Description
N-(furan-2-ylmethyl)-2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Anticancer Activity
One area of scientific research focuses on the synthesis and evaluation of 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives for their anticancer activities. These compounds were tested against leukemia cell lines, demonstrating selective cytotoxic effects, highlighting their potential as therapeutic agents in cancer treatment (Horishny, Arshad, & Matiychuk, 2021).
Decarboxylative Claisen Rearrangement Reactions
Another study explored the decarboxylative Claisen rearrangement reactions involving furan-2-ylmethyl compounds. These reactions yield 2,3-disubstituted heteroaromatic products, demonstrating the utility of furan-2-ylmethyl derivatives in synthesizing complex heteroaromatic structures (Craig, King, Kley, & Mountford, 2005).
Anti-Helicobacter pylori Agents
Research on anti-Helicobacter pylori agents has identified 2-[(arylalkyl)guanidino]-4-[(5-acetamidomethyl)furan-2-yl]thiazoles as potent compounds with additional H2 antagonist and gastric antisecretory activities, showcasing the versatility of furan-2-ylmethyl derivatives in developing multifunctional antimicrobial agents (Katsura et al., 1999).
DNA Binding Affinity Studies
The interaction between furamidine, a dicationic minor groove binding drug with a furan moiety, and DNA sequences has been studied, revealing its high DNA-binding affinity. This research underscores the importance of furan derivatives in designing drugs with specific interactions at the molecular level (Laughton et al., 1995).
properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-(6-oxo-4-propan-2-ylpyrimidin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O3/c1-10(2)12-6-14(19)17(9-16-12)8-13(18)15-7-11-4-3-5-20-11/h3-6,9-10H,7-8H2,1-2H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOCCPXKLMBNPNG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=O)N(C=N1)CC(=O)NCC2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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